Cas no 5809-59-6 (3-Butenenitrile,2-hydroxy-)

• Product Name: 3-Butenenitrile,2-hydroxy-
• CAS No: 5809-59-6
• MF: C₄H₅NO
• MW: 83.0886008739471
• CID: 368363
• PubChem ID: 22060
• Update Time: 2025-07-12

3-Butenenitrile,2-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 3-Butenenitrile,2-hydroxy-
• 2-hydroxy-3-butenenitrile
• 2-hydroxyprop-2-enenitrile
• 2-Hydroxypropenenitrile
• 1-cyano-1-hydroxy-2-propene
• 2-Hydroxy-3-butenylnitrile
• 2-hydroxy-but-3-enenitrile
• 2-Hydroxy-but-3-ennitril
• 2-Propenal,cyanohydrin
• 3-Butenenitrile,2-hydroxy
• 3-cyano-3-hydroxy-1-propene
• acrolein cyanhydrin
• acrolein cyanhydrine
• Acrolein cyanohydrin
• Vinylglycolonitrile
• 1-Hydroxyallylkyanid [Czech]
• NS00047558
• 3-BUTENENITRILE, 2-HYDROXY-
• 2-hydroxybut-3-enenitrile
• Glycolonitrile, vinyl-
• 3-03-00-00686 (Beilstein Handbook Reference)
• 5809-59-6
• Acrolein, cyanohydrin
• CS-0223428
• EINECS 227-371-3
• CHEMBL2271405
• DTXSID90973673
• Akroleinkyanhydrin [Czech]
• AKOS006278698
• 2-Hydroxy-3-butennitril
• BRN 1740194
• Akroleinkyanhydrin
• 1-Hydroxyallylkyanid
• EN300-115246

• Inchi： 1S/C4H5NO/c1-2-4(6)3-5/h2,4,6H,1H2
• InChI Key： WKFMHXZXCCJSJK-UHFFFAOYSA-N
• SMILES： OC(C#N)C=C

Computed Properties

• Exact Mass: 69.02150
• Monoisotopic Mass: 83.037114
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 86.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 0.4

Experimental Properties

• Density: 1.0989 (rough estimate)
• Boiling Point: 152.16°C (rough estimate)
• Flash Point: 71.9°C
• Refractive Index: 1.4550 (estimate)
• PSA: 44.02000
• LogP: 0.58168

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Nitriles
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic cyanides Nitriles